Cas no 935675-60-8 (1-Phenylquinazolin-2(1H)-one)

• Product Name: 1-Phenylquinazolin-2(1H)-one
• CAS No: 935675-60-8
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 3167411
• PubChem ID: 18536570
• Update Time: 2025-11-07

1-Phenylquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-phenylquinazolin-2-one
• HHA07377
• SCHEMBL12628244
• 1-Phenylquinazolin-2(1H)-one
• 935675-60-8
• 1-phenyl-1,2-dihydroquinazolin-2-one

• Inchi： 1S/C14H10N2O/c17-14-15-10-11-6-4-5-9-13(11)16(14)12-7-2-1-3-8-12/h1-10H
• InChI Key： UFBFCUNAXFUILT-UHFFFAOYSA-N
• SMILES： O=C1N=CC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.079312947Da
• Monoisotopic Mass: 222.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-Phenylquinazolin-2(1H)-one

Introduction to 1-Phenylquinazolin-2(1H)-one (CAS No. 935675-60-8)

1-Phenylquinazolin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 935675-60-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. Quinazoline derivatives have been extensively studied due to their role as scaffolds in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The molecular structure of 1-Phenylquinazolin-2(1H)-one consists of a quinazoline core fused with a phenyl ring, which contributes to its unique chemical and biological properties. The presence of the carbonyl group at the 2-position of the quinazoline ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s ability to undergo further functionalization allows for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on quinazoline derivatives as potential therapeutic agents. One of the most compelling areas of investigation has been their application in oncology. Studies have demonstrated that certain quinazoline-based compounds can inhibit kinases and other enzymes involved in cancer cell proliferation and survival. For instance, derivatives of 1-Phenylquinazolin-2(1H)-one have shown promise in preclinical models as inhibitors of tyrosine kinases, which are often overexpressed in tumors and contribute to uncontrolled cell growth.

Moreover, the pharmacological profile of 1-Phenylquinazolin-2(1H)-one has been explored for its potential in treating infectious diseases. Research indicates that quinazoline derivatives can exhibit antimicrobial and antiviral properties by interfering with essential pathways in pathogens. This has led to investigations into using such compounds as broad-spectrum antivirals or antibiotics, particularly relevant in the context of emerging infectious diseases and antibiotic resistance.

The synthesis of 1-Phenylquinazolin-2(1H)-one involves multi-step organic reactions, typically starting from readily available precursors such as aniline derivatives and malononitrile. The key steps include cyclization reactions that form the quinazoline ring system, followed by functional group transformations to introduce the phenyl moiety and other desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound’s therapeutic potential.

Recent studies have also highlighted the importance of structure-activity relationships (SAR) in quinazoline derivatives. By systematically modifying the core structure of 1-Phenylquinazolin-2(1H)-one, researchers can optimize its biological activity and pharmacokinetic properties. For example, introducing electron-withdrawing groups at specific positions on the phenyl ring can enhance binding affinity to target enzymes or receptors. Similarly, modifications at the 3-position or 4-position of the quinazoline ring can influence metabolic stability and bioavailability.

The computational modeling and drug design approaches have played a crucial role in understanding the interactions between 1-Phenylquinazolin-2(1H)-one and biological targets. Molecular docking studies have helped identify key residues on proteins that interact with this compound, providing insights into its mechanism of action. Additionally, virtual screening techniques have accelerated the discovery process by allowing rapid evaluation of large libraries of quinazoline derivatives for potential therapeutic activity.

In clinical settings, the development of 1-Phenylquinazolin-2(1H)-one based drugs faces several challenges, including optimizing solubility, improving bioavailability, and minimizing side effects. Nanotechnology-based drug delivery systems have emerged as a promising solution to enhance the efficacy of such compounds. By encapsulating 1-Phenylquinazolin-2(1H)-one within nanoparticles or liposomes, researchers can improve its delivery to target tissues and reduce systemic toxicity.

The future directions for research on 1-Phenylquinazolin-2(1H)-one include exploring its role in neurodegenerative diseases and chronic inflammatory conditions. Preliminary findings suggest that certain quinazoline derivatives may modulate neurotransmitter systems or inhibit inflammatory pathways, offering potential treatments for conditions such as Alzheimer’s disease or rheumatoid arthritis. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion,1-Phenylquinazolin-2(1H)-one (CAS No. 935675-60-8) represents a fascinating area of study with significant implications for drug development across multiple therapeutic domains. Its unique structural features and versatile reactivity make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies,1-Phenylquinazolin-2(1H)-one is poised to play an increasingly important role in addressing global health challenges.